molecular formula C4H6N2O B1213968 2H-Pyrrol-2-ol, 5-amino- CAS No. 71765-74-7

2H-Pyrrol-2-ol, 5-amino-

Cat. No. B1213968
CAS RN: 71765-74-7
M. Wt: 98.1 g/mol
InChI Key: LMDDHEQEFKCAJH-UHFFFAOYSA-N
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Description

“2H-Pyrrol-2-ol, 5-amino-” is a chemical compound that has been isolated from various natural sources . It is also known as 2-Aminopyrrole .


Synthesis Analysis

The synthesis of pyrrole derivatives, including “2H-Pyrrol-2-ol, 5-amino-”, often involves the Paal-Knorr reaction . This reaction involves the condensation of amines with diketones to form pyrroles .


Chemical Reactions Analysis

Pyrrole and its derivatives, including “2H-Pyrrol-2-ol, 5-amino-”, undergo various chemical reactions. For instance, the Paal-Knorr reaction is used to synthesize pyrrole derivatives . Other reactions include the Cu/ABNO-catalyzed aerobic oxidative coupling of diols and amines .

Safety and Hazards

The safety data sheet for pyrrole indicates that it is a highly flammable liquid and vapor. It is toxic if swallowed, causes serious eye irritation, and may cause drowsiness or dizziness if inhaled .

Future Directions

Pyrrole and its derivatives, including “2H-Pyrrol-2-ol, 5-amino-”, have diverse biological activities and are considered potential sources of biologically active compounds . Therefore, many researchers are working to explore this skeleton to its maximum potential against several diseases or disorders .

properties

IUPAC Name

5-amino-2H-pyrrol-2-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H6N2O/c5-3-1-2-4(7)6-3/h1-2,4,7H,(H2,5,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMDDHEQEFKCAJH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC1O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H6N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

98.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2H-Pyrrol-2-ol, 5-amino-

CAS RN

71765-74-7
Record name 2-Hydroxy-5-iminoazacyclopent-3-ene
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071765747
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2H-Pyrrol-2-ol, 5-amino-
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=334380
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5-AMINO-2H-PYRROL-2-OL
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S52CLR5FCJ
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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